Cas no 200937-57-1 (Fmoc-[15N]Leucine)

• Product Name: Fmoc-[15N]Leucine
• CAS No: 200937-57-1
• MF: C₂₁H₂₃NO₄
• MW: 354.405035257339
• MDL: MFCD00209748
• CID: 66594
• PubChem ID: 24872153
• Update Time: 2025-04-18

Fmoc-[15N]Leucine Chemical and Physical Properties

Names and Identifiers

• Fmoc-[15N]Leucine
• Fmoc-[15N]Leu-OH
• Fmoc-Leu-OH-15N
• Fmoc-[??N]Leu-OH
• Fmoc-Leu-OH-<>N
• N-(9-Fluorenylmethoxycarbonyl)-L-leucine-15N
• L-Leucine-15N, N-Fmoc
• 15N Labeled Fmoc Leucine
• 15N Labeled Fmoc-Leu-OH
• Fmoc-leucine-15N
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylpentanoic acid
• N-(9-FLUORENYLMETHOXYCARBONYL)-L-LEUCIN&
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-L-(~15~N)leucine
• DTXSID80583866
• CS-0380165
• 200937-57-1
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucine-15N
• Fmoc-Leu-OH-15N, 98 atom % 15N, 98% (CP)
• Fmoc-[]Leu-OH
• HY-101064S4
• MFCD00209748
• DA-75862
• L-Leucine-15N, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• CBPJQFCAFFNICX-VIKCBUFNSA-N

• MDL： MFCD00209748
• Inchi： 1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m0/s1/i22+1
• InChI Key： CBPJQFCAFFNICX-VIKCBUFNSA-N
• SMILES： O(C([15NH][C@H](C(=O)O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16279
• Monoisotopic Mass: 354.15974311g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 152-156 °C (lit.)
• PSA: 75.63
• LogP: 4.41530
• Solubility: Not determined
• Optical Activity: [α]20/D -25°, c = 0.5 in DMF

Fmoc-[15N]Leucine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters